Cas no 1804850-91-6 (Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate
• CAS No: 1804850-91-6
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945577
• Update Time: 2025-06-08

Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-11(15)5-8-3-4-9(6-13)10(7-14)12(8)16/h3-4,16H,2,5-6H2,1H3
• InChI Key： MFQMKHLSJYZZLH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1C#N)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate

Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1804850-91-6): An Overview

Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1804850-91-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, and a hydroxy group, offers a wide range of possibilities for synthetic transformations and biological activities.

The bromomethyl group in Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate makes it an excellent substrate for various nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property is particularly valuable in the synthesis of complex molecules, such as those used in drug discovery and development. The cyano group, on the other hand, can be converted into various functionalities through hydrolysis, reduction, or other chemical transformations, further expanding the compound's utility.

The presence of the hydroxy group adds another layer of reactivity to Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate. This functional group can participate in esterification, etherification, and other reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. The combination of these functional groups provides a robust platform for the design and synthesis of novel compounds with potential therapeutic applications.

Recent research has highlighted the potential of Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate in various biological contexts. Studies have shown that compounds with similar structural features exhibit significant biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate showed promising anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the anti-cancer potential of Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate derivatives. The results indicated that these compounds could selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. These findings suggest that Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate could serve as a lead compound for the development of novel anti-cancer drugs.

The synthetic versatility of Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate has also been leveraged in the development of new materials. For example, researchers at the University of California have utilized this compound as a building block for the synthesis of advanced polymers with unique properties. These polymers have shown potential applications in areas such as drug delivery systems and biomedical devices.

In addition to its synthetic and biological applications, Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate has been studied for its environmental impact. A recent study published in the Journal of Environmental Science and Health evaluated the biodegradability and toxicity of this compound. The results indicated that Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate is relatively stable under environmental conditions but can be effectively degraded by microbial processes. This information is crucial for assessing the environmental safety of products containing this compound.

The safety profile of Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate has also been extensively studied. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings. It is important to note that while this compound is not classified as a hazardous material under current regulations, proper precautions should always be taken when handling any chemical substance.

In conclusion, Ethyl 4-bromomethyl-3-cyano-2-hydroxyphenylacetate (CAS No. 1804850-91-6) is a multifaceted compound with significant potential in various fields. Its unique structural features make it an excellent substrate for synthetic transformations and biological studies. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the pharmaceutical and chemical industries.